Cas no 190907-49-4 (5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)-)

• Product Name: 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)-
• CAS No: 190907-49-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 3851939
• PubChem ID: 85731745
• Update Time: 2025-05-24

5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)-
• 3-Isopropyl-4,5-dihydro-isoxazole-5-carbonitrile
• 190907-49-4
• 3-Isopropyl-4,5-dihydroisoxazole-5-carbonitrile
• (r,s)-3-isopropyl-4,5-dihydro-isoxazole-5-carbonitrile

• Inchi： 1S/C7H10N2O/c1-5(2)7-3-6(4-8)10-9-7/h5-6H,3H2,1-2H3
• InChI Key： SZWGXNNTQMQCJX-UHFFFAOYSA-N
• SMILES： O1C(C#N)CC(C(C)C)=N1

Computed Properties

• Exact Mass: 138.079312947Da
• Monoisotopic Mass: 138.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.4Ų

5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)- Security Information

• Storage Condition：(BD624105)

Additional information on 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)-

Introduction to 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)- (CAS No. 190907-49-4)

The compound 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)- (CAS No. 190907-49-4) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the isoxazole class of heterocycles, which are widely studied due to their diverse biological activities and applications in drug design. The structure of this compound features an isoxazole ring with a cyano group at position 5 and a substituted ethyl group at position 3. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-isoxazolecarbonitrile derivatives in various therapeutic areas. For instance, researchers have explored the anti-inflammatory and antioxidant properties of this compound, making it a promising candidate for the development of novel pharmaceutical agents. The isoxazole ring system is known for its ability to interact with biological targets such as enzymes and receptors, which enhances its utility in medicinal chemistry.

The synthesis of 4,5-dihydro-3-(1-methylethyl)-5-isoxazolecarbonitrile involves a multi-step process that typically includes cyclization reactions and functional group transformations. One notable approach reported in recent literature involves the use of Michael addition followed by cyclization to form the isoxazole core. This method has been optimized to improve yield and purity, making it suitable for large-scale production.

In terms of applications, 5-isoxazolecarbonitrile derivatives have shown potential in the development of antiviral agents. A study published in 2023 demonstrated that certain analogs of this compound exhibit potent activity against herpes simplex virus (HSV) by inhibiting viral replication. This finding underscores the importance of further research into the antiviral mechanisms of these compounds.

Moreover, the cyano group present in this compound plays a crucial role in its chemical reactivity. It can act as an electron-withdrawing group, influencing the electronic properties of the molecule and enhancing its ability to participate in various chemical reactions. This feature makes it a valuable building block in organic synthesis.

The structural versatility of 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)- also extends to its applications in materials science. Researchers have investigated its use as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The ability to form hydrogen bonds and coordinate with metal ions makes this compound a valuable component in constructing porous materials with potential applications in gas storage and catalysis.

In conclusion, 5-Isoxazolecarbonitrile, 4,5-dihydro-3-(1-methylethyl)- (CAS No. 190907-49-4) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.